Cas no 1019441-45-2 (5-Bromo-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline)

• Product Name: 5-Bromo-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline
• CAS No: 1019441-45-2
• MF: C₉H₉BrN₄S
• MW: 285.163558721542
• CID: 4567774
• Update Time: 2023-11-22

5-Bromo-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]aniline
• 5-bromo-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]aniline
• 5-Bromo-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylaniline

• Inchi： 1S/C9H9BrN4S/c1-14-5-12-13-9(14)15-8-3-2-6(10)4-7(8)11/h2-5H,11H2,1H3
• InChI Key： UTROVXWKEAVQQH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)SC1=NN=CN1C

Computed Properties

• Exact Mass: 283.97313g/mol
• Monoisotopic Mass: 283.97313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.17g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 82